4-((4-chlorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(4-methoxynaphthalen-1-yl)butanamide
• InChI: InChI=1S/C21H20ClNO4S/c1-27-20-13-12-19(17-5-2-3-6-18(17)20)23-21(24)7-4-14-28(25,26)16-10-8-15(22)9-11-16/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,24)
• InChI Key: PAOAYHBTEXXUGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClNO4S
• Molecular Weight: 417.9 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide is a chemical compound with potential applications in the field of scientific research. This compound is a member of the class of sulfonylureas, which are widely used as herbicides and insecticides. The unique chemical structure of 4-((4-chlorophenyl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)butanamide makes it a promising candidate for research in various areas of science.

Scientific Research Applications

Docking Studies and Structural Analyses

Research on tetrazole derivatives, including compounds with chlorophenyl and methoxynaphthalen structural motifs, has been conducted to understand their binding orientations and interactions within biological targets like the cyclooxygenase-2 enzyme. These studies provide a foundation for developing compounds with potential anti-inflammatory properties (Al-Hourani et al., 2015).

Synthesis and Antiviral Activity

Compounds featuring chlorophenyl groups have been synthesized and evaluated for their antiviral activities. For instance, sulfonamide derivatives have shown effectiveness against tobacco mosaic virus, demonstrating the potential of chlorophenyl sulfonamides in developing antiviral agents (Chen et al., 2010).

Chemiluminescence Studies

Studies on sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds, including those with methoxy groups, have explored their chemiluminescent properties. These investigations contribute to the understanding of how such compounds can be utilized in developing chemiluminescent probes and materials (Watanabe et al., 2010).

Molecular Electronics

Research into the use of aryl bromides as building blocks for molecular wires, including those with methoxy and sulfonyl groups, highlights their application in constructing oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires for molecular electronics (Stuhr-Hansen et al., 2005).